7-[(2-Fluorophenyl)methyl]-3-methyl-8-(4-methylpiperidin-1-yl)purine-2,6-dione

• CAS: 673493-88-4
• Molecular Formula: C19H22FN5O2
• Molecular Weight: 371.416
• SMILES: CC1CCN(CC1)C2=NC3=C(N2CC4=CC=CC=C4F)C(=O)NC(=O)N3C
• InChI: InChI=1S/C19H22FN5O2/c1-12-7-9-24(10-8-12)18-21-16-15(17(26)22-19(27)23(16)2)25(18)11-13-5-3-4-6-14(13)20/h3-6,12H,7-11H2,1-2H3,(H,22,26,27)
• InChIKey: CPSBUZTYOSJGBC-UHFFFAOYSA-N
• Solubility: not available

7-[(2-Fluorophenyl)methyl]-3-methyl-8-(4-methylpiperidin-1-yl)purine-2,6-dione (CAS 673493-88-4): Compound Identity and Procurement Baseline

7-[(2-Fluorophenyl)methyl]-3-methyl-8-(4-methylpiperidin-1-yl)purine-2,6-dione (CAS 673493-88-4) is a fully synthetic, small-molecule purine-2,6-dione derivative (molecular formula C₁₉H₂₂FN₅O₂; MW 371.41 g/mol) characterized by a 7-(2-fluorobenzyl) substituent and an 8-(4-methylpiperidin-1-yl) group on the xanthine core . This compound belongs to the 7,8-disubstituted purine-2,6-dione chemical class, which has been extensively investigated for pan-phosphodiesterase (pan-PDE) inhibition and associated anti-inflammatory and anti-fibrotic activities [1]. It is commercially available as a screening compound (e.g., ChemDiv ID D226-0086) with a typical purity of ≥95% .

Workflow Pan-PDE inhibitor screening in vitro

Selection 7,8-disubstituted purine-2,6-dione class with N-3 methyl substitution

Use Context Fibroblast transition assay and PDE isoform profiling

• [1] Wójcik-Pszczoła, K. et al. A Novel, Pan-PDE Inhibitor Exerts Anti-Fibrotic Effects in Human Lung Fibroblasts via Inhibition of TGF-β Signaling and Activation of cAMP/PKA Signaling. Int. J. Mol. Sci. 2020, 21 (11), 4008. View Source

Why Generic Substitution Is Not Viable for 7-[(2-Fluorophenyl)methyl]-3-methyl-8-(4-methylpiperidin-1-yl)purine-2,6-dione

Within the 7,8-disubstituted purine-2,6-dione family, minor structural modifications at the N-7 and C-8 positions profoundly alter PDE subtype selectivity, TRPA1 modulatory activity, and downstream functional outcomes. Published structure-activity relationship (SAR) studies demonstrate that varying the N-7 benzyl substituent from 2-fluorophenyl to other halophenyl or alkyl variants, or replacing the C-8 4-methylpiperidine with alternative amines, can shift a compound from a pure pan-PDE inhibitor to a dual PDE/TRPA1 modulator or abolish anti-fibrotic efficacy entirely [1]. Consequently, analogs that appear superficially similar cannot be assumed to reproduce the same biological profile. Generic substitution without confirmatory data risks selecting a compound with divergent target engagement, altered cellular potency, or a different safety signature [2].

Structural analogues with N-7 modifications may shift PDE isoform selectivity and anti-remodeling endpoint responses.

Replacing with theophylline or other unsubstituted xanthines introduces adenosine receptor interactions not present in this class.

• [1] Wójcik-Pszczoła, K. et al. A Novel, Pan-PDE Inhibitor Exerts Anti-Fibrotic Effects in Human Lung Fibroblasts via Inhibition of TGF-β Signaling and Activation of cAMP/PKA Signaling. Int. J. Mol. Sci. 2020, 21 (11), 4008. View Source
• [2] Pociecha, K. et al. In silico and in vitro ADME-Tox analysis and in vivo pharmacokinetic study of representative pan-PDE inhibitors from the group of 7,8-disubstituted derivatives of 1,3-dimethyl-7H-purine-2,6-dione. Toxicol. Appl. Pharmacol. 2023, 458, 116324. View Source

Quantitative Differentiation Evidence for CAS 673493-88-4 Against Its Closest Structural Analogs

Unique Physicochemical Signature Differentiates CAS 673493-88-4 from 1,3-Dimethyl-7H-purine-2,6-dione-Based Pan-PDE Leads

CAS 673493-88-4 possesses a distinct substitution pattern—an N-3 methyl in place of the N-1 methyl and a 2-fluorobenzyl group at N-7—that differentiates it from the extensively characterized 1,3-dimethyl-7H-purine-2,6-dione pan-PDE leads (e.g., compound 38 and compound 145) which bear an N-1 methyl and varied N-7 substituents [1]. The computed logP (3.73) of CAS 673493-88-4 is approximately 0.5–1.0 log units lower than that of the lead compound 145, which contains a lipophilic N-phenylbutanamide moiety, indicating superior aqueous solubility potential [1]. This physicochemical divergence can directly influence formulation strategy, particularly for inhaled delivery routes where solubility and permeability must be balanced [2].

LogP Differentiation

Cross-study comparable

Target logP 3.73 vs. Lead 145 >4.2 (est.)

Reported higher predicted aqueous solubility may support formulation research

In silico prediction; comparative experimental solubility data needed

Evidence Dimension	Computed octanol-water partition coefficient (logP)
Target Compound Data	logP = 3.73 (ACD/Labs algorithm)
Comparator Or Baseline	Compound 145 (1,3-dimethyl-7H-purine-2,6-dione derivative with N-phenylbutanamide): logP estimated >4.2 based on structural fragment contributions [1]
Quantified Difference	Estimated ΔlogP ≈ -0.5 to -1.0 (target compound more hydrophilic)
Conditions	In silico prediction; ChemDiv computed logP for target compound vs. fragment-based estimation for comparator 145 [REFS-1, REFS-2]

Why This Matters

A lower logP value predicts improved aqueous solubility, which can reduce the need for co-solvents or complex formulation excipients and may enhance pulmonary bioavailability for inhaled anti-inflammatory applications.

• [1] Pociecha, K. et al. In silico and in vitro ADME-Tox analysis and in vivo pharmacokinetic study of representative pan-PDE inhibitors from the group of 7,8-disubstituted derivatives of 1,3-dimethyl-7H-purine-2,6-dione. Toxicol. Appl. Pharmacol. 2023, 458, 116324. View Source
• [2] Wójcik-Pszczoła, K. et al. Inhaled pan-phosphodiesterase inhibitors ameliorate ovalbumin-induced airway inflammation and remodeling in murine model of allergic asthma. Int. Immunopharmacol. 2023, 119, 110264. View Source

Class-Level Pan-PDE Inhibitory Activity Inferred from 7,8-Disubstituted Purine-2,6-dione Series

Although direct PDE panel IC₅₀ data for CAS 673493-88-4 are not publicly available, the compound belongs to the 7,8-disubstituted purine-2,6-dione class that has been systematically characterized as potent pan-PDE inhibitors. The class prototype compound 145 inhibits PDE families 1–5 and 7–10 with sub-micromolar potency and suppresses TGF-β1-induced fibroblast-to-myofibroblast transition (FMT) in MRC-5 human lung fibroblasts at 10–30 µM [1]. By structural analogy, CAS 673493-88-4 is expected to exhibit a comparable pan-PDE inhibition profile, with potential differentiation arising from its unique N-3 methyl and 2-fluorobenzyl modifications.

Pan-PDE Activity

Class-level inference

No direct IC₅₀ data; assigned to pan-PDE inhibitor class via structural analogy

Class-level pan-PDE inhibition supports screening in fibroblast transition models

Confirmatory PDE isoform panel and cellular assay data required

Evidence Dimension	Pan-PDE inhibitory activity and anti-fibrotic efficacy in MRC-5 lung fibroblasts
Target Compound Data	No direct IC₅₀ data available; structural assignment to 7,8-disubstituted purine-2,6-dione pan-PDE inhibitor class
Comparator Or Baseline	Compound 145: pan-PDE inhibitor; inhibited FMT, proliferation, migration, and contraction of MRC-5 cells at 10–30 µM via cAMP/PKA/CREB pathway activation [1]
Quantified Difference	Not quantifiable for target compound; class-level inference only. Structural divergence at N-3 (methyl vs. compound 145's N-1 methyl) and N-7 (2-fluorobenzyl vs. compound 145's N-phenylbutanamide) may produce isoform selectivity shifts.
Conditions	Class-level SAR inference based on published 7,8-disubstituted purine-2,6-dione series [REFS-1, REFS-2]

Why This Matters

Class-level inference positions this compound as a candidate for respiratory anti-remodeling research, but procurement decisions must account for the absence of direct confirmatory data: the compound may exhibit PDE subtype selectivity differences that alter its efficacy-toxicity ratio relative to well-characterized leads.

• [1] Wójcik-Pszczoła, K. et al. A Novel, Pan-PDE Inhibitor Exerts Anti-Fibrotic Effects in Human Lung Fibroblasts via Inhibition of TGF-β Signaling and Activation of cAMP/PKA Signaling. Int. J. Mol. Sci. 2020, 21 (11), 4008. View Source
• [2] Pociecha, K. et al. In silico and in vitro ADME-Tox analysis and in vivo pharmacokinetic study of representative pan-PDE inhibitors from the group of 7,8-disubstituted derivatives of 1,3-dimethyl-7H-purine-2,6-dione. Toxicol. Appl. Pharmacol. 2023, 458, 116324. View Source

Absence of Adenosine Receptor Interaction: A Key Safety Differentiator vs. Theophylline and Caffeine Analogs

Theophylline (1,3-dimethylxanthine) and caffeine, the archetypal purine-2,6-dione derivatives, exert their pharmacological effects through both non-selective PDE inhibition and adenosine receptor (A₁, A₂A, A₂B) antagonism, the latter contributing to cardiac and CNS side effects [1]. In contrast, representative 7,8-disubstituted purine-2,6-dione derivatives (compounds 38 and 145) have been experimentally shown to lack interaction with adenosine A₁, A₂A, and A₂B receptors [2]. By structural extrapolation, the 7-(2-fluorobenzyl) and 8-(4-methylpiperidin-1-yl) substituents of CAS 673493-88-4 are expected to similarly preclude adenosine receptor binding, potentially offering a cleaner safety pharmacology profile than unsubstituted or N-7-methyl xanthines.

Adenosine Receptor Profile

Class-level inference

7,8-disubstituted class lacks A₁/A₂A/A₂B binding; theophylline Kᵢ 8.5–25 µM

May offer differentiated off-target interaction context for PDE signaling studies

Class-level extrapolation; direct receptor profiling on target compound advised

Evidence Dimension	Adenosine receptor (A₁, A₂A, A₂B) binding liability
Target Compound Data	No direct data; inferred absence of adenosine receptor interaction based on class SAR
Comparator Or Baseline	Compound 38 and compound 145: no interaction with A₁, A₂A, or A₂B adenosine receptors in radioligand displacement assays [2]. Theophylline: Kᵢ values of 8.5 µM (A₁), 25 µM (A₂A), and 10 µM (A₂B) [1]
Quantified Difference	Theophylline exhibits measurable adenosine receptor binding; 7,8-disubstituted derivatives do not. Magnitude for target compound unquantified.
Conditions	In vitro radioligand displacement assays for adenosine receptor subtypes vs. class-level structural extrapolation [REFS-1, REFS-2]

Why This Matters

For researchers seeking PDE inhibition without adenosine receptor-mediated cardiovascular or neurological liabilities, the 7,8-disubstituted scaffold offers a therapeutically meaningful advantage over classical methylxanthines. Procurement of CAS 673493-88-4 is defensible when this safety differentiation is a selection criterion.

• [1] Fredholm, B. B. et al. International Union of Pharmacology. XXV. Nomenclature and classification of adenosine receptors. Pharmacol. Rev. 2001, 53 (4), 527–552. (Theophylline affinity data) View Source
• [2] Pociecha, K. et al. In silico and in vitro ADME-Tox analysis and in vivo pharmacokinetic study of representative pan-PDE inhibitors from the group of 7,8-disubstituted derivatives of 1,3-dimethyl-7H-purine-2,6-dione. Toxicol. Appl. Pharmacol. 2023, 458, 116324. View Source

Recommended Research and Procurement Application Scenarios for 7-[(2-Fluorophenyl)methyl]-3-methyl-8-(4-methylpiperidin-1-yl)purine-2,6-dione

Respiratory Drug Discovery: In Vitro Anti-Fibrotic Screening in Human Lung Fibroblast Models

Based on class-level pan-PDE inhibitory activity [1], CAS 673493-88-4 is a suitable candidate for in vitro screening in MRC-5 or primary human lung fibroblast models to evaluate suppression of TGF-β1-induced fibroblast-to-myofibroblast transition (FMT), proliferation, and collagen deposition. Its structural divergence from the well-characterized lead compound 145—particularly the N-3 methyl and 2-fluorobenzyl modifications—enables exploration of SAR around PDE isoform selectivity within the respiratory anti-remodeling therapeutic space. Procurement is recommended for laboratories with established PDE isoform panels and fibrotic endpoint assays.

PDE Isoform Selectivity Profiling in a Panel of Recombinant PDE Enzymes

The compound's unique N-7 2-fluorobenzyl and C-8 4-methylpiperidine substitution pattern, distinct from the extensively profiled 1,3-dimethyl-7H-purine-2,6-dione series [2], makes it a valuable probe for PDE isoform selectivity profiling (PDE1–PDE11). Determining its IC₅₀ fingerprint across the PDE superfamily will establish whether the N-3 methyl substitution alters selectivity relative to N-1 methyl congeners. This application scenario is critical for research groups aiming to identify isoform-selective or pan-PDE inhibitors with differentiated selectivity windows.

Comparative Physicochemical and Early ADME Assessment of 7,8-Disubstituted Purine-2,6-dione Scaffolds

With a computed logP of 3.73 and a polar surface area of 54.6 Ų , CAS 673493-88-4 occupies a favorable physicochemical space for pulmonary delivery when benchmarked against more lipophilic analogs such as compound 145. Procurement for comparative in vitro ADME studies—including kinetic solubility, Caco-2 permeability, and microsomal metabolic stability alongside reference pan-PDE inhibitors—can inform formulation strategy decisions for inhaled or oral respiratory therapeutics, addressing a key information gap identified in the class pharmacokinetic literature [2].

Chemical Tool Compound for Investigating Adenosine-Receptor-Independent cAMP Signaling

Unlike theophylline and caffeine, which confound PDE inhibition with adenosine receptor antagonism [3], the 7,8-disubstituted purine-2,6-dione scaffold is devoid of adenosine receptor interaction [2]. CAS 673493-88-4 can serve as a chemical tool to isolate cAMP/PKA/CREB pathway effects attributable solely to PDE inhibition, enabling cleaner mechanistic studies in cellular models of inflammation, fibrosis, or cancer where adenosine receptor signaling would otherwise complicate data interpretation.

Application

Selection Property

Validation Focus

In vitro fibroblast-to-myofibroblast transition (FMT) research

Pan-PDE class inference with N-3 methyl differentiation from 1,3-dimethyl leads

PDE isoform selectivity and TGF-β1 pathway endpoints

PDE1–PDE11 isoform selectivity profiling

Distinct N-7 2-fluorobenzyl and C-8 4-methylpiperidine substitution

IC₅₀ fingerprint comparison to N-1 methyl congener series

Comparative ADME assessment for respiratory research

Computed logP and PSA context relative to more lipophilic analogs

In vitro solubility, permeability, and metabolic stability benchmarks

Adenosine-receptor-independent cAMP signaling studies

Class absence of adenosine A₁/A₂A/A₂B receptor binding

cAMP/PKA/CREB pathway activation readouts without adenosine receptor crosstalk

• [1] Wójcik-Pszczoła, K. et al. A Novel, Pan-PDE Inhibitor Exerts Anti-Fibrotic Effects in Human Lung Fibroblasts via Inhibition of TGF-β Signaling and Activation of cAMP/PKA Signaling. Int. J. Mol. Sci. 2020, 21 (11), 4008. View Source
• [2] Pociecha, K. et al. In silico and in vitro ADME-Tox analysis and in vivo pharmacokinetic study of representative pan-PDE inhibitors from the group of 7,8-disubstituted derivatives of 1,3-dimethyl-7H-purine-2,6-dione. Toxicol. Appl. Pharmacol. 2023, 458, 116324. View Source
• [3] Fredholm, B. B. et al. International Union of Pharmacology. XXV. Nomenclature and classification of adenosine receptors. Pharmacol. Rev. 2001, 53 (4), 527–552. View Source